1,2-Dimethylimidazole

• IUPAC Name: 1,2-dimethylimidazole
• InChI: InChI=1S/C5H8N2/c1-5-6-3-4-7(5)2/h3-4H,1-2H3
• InChI Key: GIWQSPITLQVMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C
• Molecular Formula: C5H8N2
• DSSTOX Substance ID: DTXSID2061939
• Molecular Weight: 96.13 g/mol
• Physical Description: Liquid; Other Solid, Solid; mp = 37-39 deg C; [Alfa Aesar MSDS]
• CAS No.: 1739-84-0

Description

1,2-Dimethylimidazole reacts with copper(II) tetraacetate to yield cis-bis(acetato)bis(this compound) copper(II) complex. It undergoes Menschutkin reaction with benzyl bromide to yield 3-benzyl-1,2-dimethylimidazolium bromide and kinetics of reaction was studied in various ionic liquids and molecular organic solvents.

Scientific Research Applications

Metallation and Chemical Reactions

1,2-Dimethylimidazole (1,2-DMI) demonstrates notable characteristics in metallation, a process where a hydrogen atom is replaced by a metal atom. The metallation of 1,2-DMI in position 5 has been achieved using butyllithium, leading to reactions with various chemicals like N-bromodiethylamine and benzaldehyde. This indicates its potential in synthetic chemistry for creating diverse compounds (Tertov, Burykin, & Sadekov, 1969).

Interaction with Copper Complexes

In the context of copper complexes, 1,2-DMI has been studied for its interaction with copper and its role in binding and activating dioxygen in copper complexes and proteins. These studies contribute to a better understanding of copper's biological functions and its potential in biotechnological applications (Sanyal, Karlin, Strange, & Blackburn, 1993).

Metabolism Studies

Research on the metabolism of dimetridazole, a derivative of 1,2-DMI, in Bacteroides fragilis, has revealed distinct metabolic pathways in different strains. This research provides insights into the enzymatic activities and resistance mechanisms against nitroimidazole drugs, highlighting the medical and microbiological importance of 1,2-DMI derivatives (Carlier, Sellier, Rager, & Reysset, 1997).

Photorearrangements

Studies on the photorearrangements of 1,2-DMI reveal its ability to undergo positional changes when exposed to light. This property can be utilized in photochemistry and the development of light-responsive materials (Beak & Messer, 1969).

Reactions in Organic Synthesis

Further examination of 1,2-DMI's metallation has shown its versatility in organic synthesis, producing single products from various reactions. This makes it a valuable reagent in the synthesis of complex organic compounds (Iddon & Lim, 1983).

Applications in Medicinal Chemistry

1,2-DMI and its derivatives have shown potential in medicinal chemistry, particularly in the development of antituberculosis agents. This research is crucial for addressing drug-resistant strains of tuberculosis (Moraski, Markley, Hipskind, Boshoff, Cho, Franzblau, & Miller, 2011).

Stability in Transition-Metal Complexes

Research on 1,2-DMI's complex-forming capacity with transition metals like Co, Ni, Cu, and Zn has provided insights into the stability of these complexes. This research is significant in coordination chemistry and potential industrial applications (Lenarcik & Barszcz, 1980).

Crystallographic Studies

Studies on the proton transfer complex of 1,2-DMI with 3,5-dinitrobenzoic acid have provided valuable information on molecular interactions and the formation of charge transfer complexes. This has applications in understanding molecular structures and reactions (Miyan, Zulkarnain, & Ahmad, 2017).

Mechanism of Action

Target of Action

1,2-Dimethylimidazole is a versatile aromatic heterocyclic compound It’s known to react with copper (ii) tetraacetate to yield cis-bis(acetato)bis(this compound) copper(ii) complex .

Mode of Action

This compound interacts with its targets through chemical reactions. For instance, it undergoes a Menschutkin reaction with benzyl bromide to yield 3-benzyl-1,2-dimethylimidazolium bromide . The kinetics of this reaction have been studied in various ionic liquids and molecular organic solvents .

Biochemical Pathways

It’s used in the synthesis of various compounds, indicating its involvement in multiple chemical pathways .

Pharmacokinetics

Its physical properties such as boiling point (204 °c), melting point (37-39 °c), and density (1084 g/mL at 25 °C) suggest that it has the potential to be absorbed and distributed in the body .

Result of Action

Its use in the synthesis of various compounds suggests that it can induce significant chemical transformations .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its vapor pressure (1 mmHg at 20 °C) and autoignition temperature (896 °F) suggest that it can be influenced by temperature and pressure . .

Safety and Hazards

1,2-Dimethylimidazole is considered hazardous. It is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, and causes serious eye damage. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

While specific future directions for 1,2-Dimethylimidazole are not mentioned in the search results, it continues to be used in various applications, such as improving the thermal stability of gels for wellbore plugging in ultra-high temperature fractured reservoirs. Its use as a catalyst in various chemical reactions suggests potential for further exploration in the field of chemistry.

Relevant Papers

• "Using 1,2 dimethylimidazole to improve gel thermal stability for wellbore plugging in ultra-high temperature fractured reservoirs".
• "this compound-4-sulfonyl chloride (DMISC), a novel derivatization strategy for the analysis of propofol by LC-ESI-MS/MS".

Customer Q & A

A: The specific target and downstream effects of 1,2-Dimethylimidazole vary greatly depending on the context of its use. For instance, in biological systems, this compound has been shown to interact with heme proteins like cytochrome c peroxidase [], affecting its binding affinity for heterocyclic compounds. In other applications, it acts as a ligand in coordination chemistry, influencing the properties of metal complexes [, , ].

A: * Molecular formula: C5H8N2* Molecular weight: 96.13 g/mol* Spectroscopic data: * 1H NMR: Provides detailed information about the hydrogen atoms in the molecule and their chemical environment [, ]. * 13C NMR: Offers insights into the carbon framework of the molecule [, ]. * FTIR: Reveals information about the functional groups present in the molecule, particularly the characteristic vibrations of the imidazole ring and methyl groups [].

A: this compound demonstrates good solubility in various organic solvents, such as ethers [] and toluene []. Its solubility in water is relatively lower but still significant [].

A: this compound can act as a ligand in various catalytic systems. For example, palladium(0) complexes containing this compound have shown efficiency in Mizoroki-Heck coupling reactions and direct C-H functionalization reactions []. Additionally, it has been employed as an esterification accelerator in the development of reprocessable elastomeric vulcanisates [].

A: Computational techniques, like Density Functional Theory (DFT) calculations, are used to understand the electronic properties and reactivity of this compound and its complexes []. QSAR models, correlating structure with activity, can be developed to predict the properties and behavior of this compound derivatives.

A: Modifications to the this compound structure can significantly impact its activity. For example, the presence of the 2-methyl group influences its coordination behavior and subsequent reactivity in metal complexes [, , ]. The size and electronic properties of substituents can affect binding affinity and selectivity, as seen in its interactions with cytochrome c peroxidase mutants [].

A: While specific stability data might require further investigation, the use of this compound in various applications suggests reasonable stability under typical laboratory conditions. Formulation strategies, such as the use of specific solvents or excipients, might be employed to tailor its solubility and bioavailability for specific applications [].

ANone: Specific SHE regulations concerning this compound may vary depending on the geographical location and specific use. Researchers are advised to consult and comply with all relevant local and international safety guidelines for handling and disposal.

A: Due to the diverse applications of this compound, in vitro and in vivo efficacy studies would depend heavily on the specific application and target. For example, its toxicity to Brachydanio rerio (zebrafish) has been investigated, analyzing the effects on the activity of protective enzymes [].

A: this compound has a rich history in coordination chemistry, serving as a ligand in various metal complexes. Research on its complexes has provided valuable insights into factors controlling dioxygen binding and activation in biological systems []. Its use in model systems mimicking the cooperative oxygen binding behavior of hemoglobin represents a significant milestone []. Additionally, its applications have expanded to diverse fields, including material science, catalysis, and analytical chemistry.

A: Research on this compound cuts across multiple disciplines. Its role as a ligand in coordination chemistry finds applications in catalysis, material science, and bioinorganic chemistry. For example, its use in developing reprocessable elastomers highlights the synergy between synthetic chemistry and material science []. Additionally, its interactions with biological systems and potential environmental impacts necessitate collaborations between chemists, biologists, and environmental scientists [, ].